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Compound of Interest

Compound Name: JNJ-28330835

cat. No.: B1673012

In-Depth Technical Guide: JNJ-28330835

For Researchers, Scientists, and Drug Development Professionals

Abstract

JNJ-28330835 is a potent and selective, non-steroidal androgen receptor modulator (SARM)
that has demonstrated significant anabolic effects on muscle and bone with minimal impact on
prostatic tissues in preclinical studies. As a member of the pyrazole class of compounds, its
unique chemical structure confers a favorable tissue-selective activity profile, making it a
subject of interest for conditions such as muscle wasting and osteoporosis. This document
provides a comprehensive overview of the chemical structure, physicochemical properties,
mechanism of action, and detailed experimental protocols related to JNJ-28330835.

Chemical Structure and Properties

JNJ-28330835 is chemically identified as (S)-N-(4-cyano-3-(trifluoromethyl)phenyl)-5-methyl-3-
(trifluoromethyl)-4,5-dihydro-1H-pyrazole-5-carboxamide.[1] Its structure is characterized by a
central dihydropyrazole ring, a substituted phenyl ring containing cyano and trifluoromethyl
groups, and a chiral center at the C5 position of the pyrazole ring.

Chemical Structure:

Table 1: Chemical Identifiers
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Identifier Value

(S)-N-(4-cyano-3-(trifluoromethyl)phenyl)-5-
IUPAC Name methyl-3-(trifluoromethyl)-4,5-dihydro-1H-

pyrazole-5-carboxamide[1]

O=C([C@@]1(C)NN=C(C(F)

SMILES

(F)F)C1)NC2=CC=C(C#N)C(C(F)(F)F)=C2[1]
CAS Number 888072-47-7
Molecular Formula C14H10F6N40I[1]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 364.25 g/mol [1]
Appearance Solid powder
Solubility Soluble in DMSOJ[2]

Short term (days to weeks) at 0 - 4 °C; Long
Storage
term (months to years) at -20 °C[2]

Mechanism of Action and Signaling Pathway

JNJ-28330835 functions as a selective androgen receptor (AR) modulator. It exhibits mixed
agonist and antagonist activity in a tissue-specific manner.[3] In tissues such as muscle and
bone, it acts as an agonist, promoting anabolic effects. Conversely, in tissues like the prostate,
it displays antagonistic or weak partial agonist activity, thereby minimizing the risk of
hypertrophy or other androgen-related adverse effects.

The general signaling pathway for androgen receptor activation is initiated by the binding of a
ligand, such as JNJ-28330835, to the AR in the cytoplasm. This binding event triggers a
conformational change in the receptor, leading to the dissociation of heat shock proteins
(HSPs). The ligand-AR complex then translocates to the nucleus, where it dimerizes and binds
to specific DNA sequences known as androgen response elements (ARES) in the promoter
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regions of target genes. This interaction recruits co-regulatory proteins (coactivators or
corepressors) and the basal transcription machinery, ultimately leading to the modulation of
gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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